Cas no 31666-19-0 (Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]-)

• Product Name: Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]-
• CAS No: 31666-19-0
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 321802
• PubChem ID: 301307
• Update Time: 2025-04-19

Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]-
• N-(2-amino-2-oxo-1-phenylsulfanylethyl)benzamide
• NSC-177927
• 31666-19-0
• NSC177927
• DTXSID30306608

• Inchi： 1S/C15H14N2O2S/c16-13(18)15(20-12-9-5-2-6-10-12)17-14(19)11-7-3-1-4-8-11/h1-10,15H,(H2,16,18)(H,17,19)
• InChI Key： GFQJOWOFPRNYSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C(N)=O)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 286.07772
• Monoisotopic Mass: 286.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides